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Compound of Interest

Compound Name: 2,4-DMA hydrochloride

Cat. No.: B162520 Get Quote

Topic: Synthesis of Metformin Hydrochloride from Dimethylamine Hydrochloride and

Dicyandiamide

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Metformin hydrochloride, an oral antihyperglycemic agent, is a cornerstone in the management

of type 2 diabetes.[1] Its synthesis is a topic of significant interest in pharmaceutical chemistry.

The most common and industrially practiced method involves the reaction of dimethylamine

hydrochloride with dicyandiamide (also known as 2-cyanoguanidine).[2][3][4] This document

provides detailed application notes and experimental protocols for various synthetic routes to

metformin hydrochloride, summarizing key quantitative data and illustrating the reaction

pathway and experimental workflows. It is important to note that the compound "2,4-DMA
hydrochloride" as initially queried is not utilized in the synthesis of metformin; the correct

reactant is dimethylamine hydrochloride.

Reaction Mechanism
The synthesis of metformin from dimethylamine hydrochloride and dicyandiamide is a

nucleophilic addition reaction. The proposed mechanism involves the deprotonation of

dimethylamine hydrochloride by dicyandiamide, which then allows the free dimethylamine to

act as a nucleophile, attacking the electrophilic nitrile carbon of another dicyandiamide
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molecule. A subsequent proton transfer results in the formation of the metformin hydrochloride

salt.[4]
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Start

Add Dicyandiamide, DMA-HCl,
and DMAc to reactor

Heat to 140 ± 5°C
for 4 hours

Cool to 20-30°C
for crystallization

Separate solid by
centrifugation/filtration

Dry crude product
under vacuum

Recrystallize from ethanol

End

 

Start

Prepare reactant solution
in ethanol

Spot solution on
preparative TLC plate

Microwave irradiation
(540 W, 5 min)

Identify product spot
using reference TLC

Scrape silica gel
with product

Extract product
with ethanol

Evaporate ethanol

End

 

Start

Dissolve reactants in methanol
and add sodium methoxide

React at 30°C for 5 hours

Concentrate to dryness

Add water and HCl (pH 3)

Extract with ethyl acetate

Concentrate aqueous phase

Crystallize with ethanol
at low temperature

Purify with activated carbon
and recrystallize

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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